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Compound of Interest

Compound Name: Myxin

Cat. No.: B609384

Disclaimer: There is currently no comprehensive Safety Data Sheet (SDS) available for Myxin
(CAS 13925-12-7).[1] The following guidance is based on available chemical properties,
general laboratory safety protocols for handling hazardous and potentially explosive
compounds, and information on related chemical structures such as phenazine derivatives. All
personnel must conduct a thorough risk assessment before handling this compound.

Myxin is a di-N-oxide phenazine produced by Lysobacter antibioticus OH13, known to be toxic
to many microorganisms and tumor cells.[2][3] It appears as reddish, acicular crystals.[4] A
significant hazard associated with Myxin is its potential to decompose with explosive violence
at approximately 150°C.[4]

Chemical and Physical Properties
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Property Value Source

CAS Number 13925-12-7 [1][4]
Molecular Formula C13H10N204 ChemicalBook
Molar Mass 258.23 g/mol [1]
Appearance Red needle-like crystals [1114]

Melting Point 120-130 °C (decomposes) [1]

Solubility Soluble in acetone [4]

2 years at -20°C (powder), 2
Storage weeks at 4°C in DMSO, 6 [3]
months at -80°C in DMSO

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential when handling Myxin due to its hazardous nature
and the lack of complete safety data. The following table outlines the recommended PPE for
various stages of handling.
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Experimental Protocols
Safe Handling and Use

o Preparation: Before handling, ensure that all necessary PPE is readily available and in good
condition. Prepare the work area by removing all unnecessary items and ensuring a clear
path for movement.

e Weighing: Conduct all weighing of solid Myxin in a chemical fume hood to minimize
inhalation exposure. Use anti-static weigh boats and tools to prevent ignition from static
discharge.

e Dissolving: When preparing solutions, add Myxin powder to the solvent slowly and in small
portions. Avoid rapid mixing that could generate heat.
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Heating: AVOID HEATING MYXIN. Due to its explosive decomposition at elevated
temperatures, alternative methods for increasing solubility or reaction rates should be
considered. If heating is absolutely necessary, it must be done behind a blast shield with
extreme caution and with the smallest possible quantities.

Spill Management: In case of a spill, evacuate the immediate area. For small spills of solid
material, gently cover with an absorbent material and carefully scoop into a designated
waste container. For liquid spills, absorb with a non-reactive absorbent material and dispose
of as hazardous waste. Do not use combustible materials for cleanup.

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All Myxin waste, including contaminated PPE and labware, must be treated as hazardous

waste.

Segregation: Collect all Myxin waste in a designated, clearly labeled, and sealed container.
Do not mix with other chemical waste unless compatibility is confirmed.

Inactivation (if possible): Consult with your institution's environmental health and safety
(EHS) office for approved methods of inactivating Myxin before disposal.

o Packaging: Package the waste container in a secondary, shatter-proof container for

transport.
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e Labeling: Clearly label the waste container with "Hazardous Waste," "Myxin," and any other

required institutional information.

o Disposal: Arrange for pickup and disposal by your institution's EHS-approved hazardous

waste management service.

Diagrams
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Myxin Handling Workflow
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Caption: Workflow for the safe handling of Myxin, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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